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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265 Get Quote

In-Depth Technical Guide: Fenoprop
Ethanolamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of fenoprop

and ethanolamine, culminating in the properties of the resulting fenoprop ethanolamine salt.

This information is crucial for researchers engaged in the development and analysis of related

chemical compounds.

Core Molecular Data
The fundamental molecular properties of fenoprop, ethanolamine, and their resulting salt are

summarized in the table below for straightforward comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

Fenoprop C₉H₇Cl₃O₃ 269.5[1]

Ethanolamine C₂H₇NO 61.08[2][3][4][5]

Fenoprop Ethanolamine C₁₁H₁₄Cl₃NO₄ 330.58

Formation of Fenoprop Ethanolamine Salt
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Fenoprop, a carboxylic acid, reacts with ethanolamine, an amino alcohol, in a classic acid-base

neutralization reaction to form the fenoprop ethanolamine salt. In this reaction, the acidic

proton from the carboxyl group of fenoprop is transferred to the basic amino group of

ethanolamine.

Experimental Protocols
Detailed experimental methodologies for the characterization of these compounds can be

found in standard analytical chemistry literature. Key techniques for determining molecular

weight and formula include:

Mass Spectrometry: Provides a precise mass-to-charge ratio, which is instrumental in

determining the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to elucidate the molecular

structure and confirm the presence of specific functional groups.

Elemental Analysis: Determines the percentage composition of elements within the

compound, which is used to empirically derive the molecular formula.

Visualizing the Salt Formation
The following diagram illustrates the reaction pathway for the formation of fenoprop
ethanolamine salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenoprop
(C₉H₇Cl₃O₃)

Fenoprop Ethanolamine Salt
(C₁₁H₁₄Cl₃NO₄)

Ethanolamine
(C₂H₇NO)

Click to download full resolution via product page

Formation of Fenoprop Ethanolamine Salt

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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